3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione

• CAS No.: 5654-86-4
• Product Name: 3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 3-(2-methylpropyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Standard InChI: InChI=1S/C11H18N2O2/c1-7(2)6-8-11(15)13-5-3-4-9(13)10(14)12-8/h7-9H,3-6H2,1-2H3,(H,12,14)
• Standard InChIKey: SZJNCZMRZAUNQT-UHFFFAOYSA-N
• SMILES: CC(C)CC1C(=O)N2CCCC2C(=O)N1
• Canonical SMILES: CC(C)CC1C(=O)N2CCCC2C(=O)N1
• Melting Point: 168-172°C
• Physical Description: Solid
• Description: L, L-Cyclo(leucylprolyl), also known as cyclo(leu-pro) or gancidin W, belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof. L, L-Cyclo(leucylprolyl) exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). L, L-Cyclo(leucylprolyl) has been primarily detected in blood. Within the cell, L, L-cyclo(leucylprolyl) is primarily located in the cytoplasm. Outside of the human body, L, L-cyclo(leucylprolyl) can be found in alcoholic beverages. This makes L, L-cyclo(leucylprolyl) a potential biomarker for the consumption of this food product.
• Synonyms: cyclo(Pro-Leu); cyclo(prolyl-leucyl); cyclo-(R-Pro-R-Leu); cyclo-(R-prolyl-R-leucyl)
• Reference: 1. Appl. Environ. Microbiol., 2004, 70(12), 7466-7473.
• PubChem Compound: 102892
• Last Modified: Nov 11 2021